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Compound of Interest

Compound Name:
Methyl 5-Methoxy-2-

methylbenzoate

CAS No.: 73502-03-1

Cat. No.: B1339575

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic profile of Methyl 5-
Methoxy-2-methylbenzoate (CAS No: 73505-48-3), a key aromatic ester intermediate in

organic synthesis. Designed for researchers, scientists, and professionals in drug development,

this document synthesizes predictive data based on established spectroscopic principles and

data from structurally similar molecules. We will explore the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explaining the underlying

structural basis for the observed and predicted spectral features.

Molecular Structure and Spectroscopic Overview
Methyl 5-Methoxy-2-methylbenzoate possesses a benzene ring substituted with a methyl

ester group at position 1, a methyl group at position 2, and a methoxy group at position 5. This

substitution pattern dictates a unique electronic and magnetic environment for each atom,

giving rise to a distinct spectroscopic fingerprint. Understanding this fingerprint is crucial for

reaction monitoring, quality control, and structural elucidation.
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The following diagram illustrates the molecular structure and the numbering convention used

for spectroscopic assignments.

Caption: Molecular structure of Methyl 5-Methoxy-2-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. Based on the analysis of structurally related compounds, we can predict

the ¹H and ¹³C NMR spectra of Methyl 5-Methoxy-2-methylbenzoate with high confidence.

Predicted ¹H NMR Data
The proton NMR spectrum is anticipated to show distinct signals for the aromatic protons and

the methyl groups of the ester, methoxy, and aryl-methyl substituents.

Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

H-6 ~7.8 d ~8.5 1H

H-4 ~7.0 dd ~8.5, 2.5 1H

H-3 ~6.8 d ~2.5 1H

OCH₃ (ester) ~3.9 s - 3H

OCH₃ (methoxy) ~3.8 s - 3H

Ar-CH₃ ~2.5 s - 3H

Expertise & Experience: The chemical shifts are predicted based on the electronic effects of

the substituents. The ester group is electron-withdrawing, deshielding the ortho proton (H-6).

The methoxy group is electron-donating, shielding the ortho (H-4, H-6) and para (not present)

protons. The methyl group is weakly electron-donating. The predicted downfield shift for H-6 is

a cumulative effect of the ortho ester and para methoxy groups. The upfield shifts for H-3 and

H-4 are due to the ortho and para positioning relative to the electron-donating methoxy and

methyl groups, respectively.
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Predicted ¹³C NMR Data
The ¹³C NMR spectrum will provide information on all unique carbon atoms in the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C=O (ester) ~168

C-5 (Ar-O) ~158

C-1 (Ar-C=O) ~138

C-2 (Ar-CH₃) ~132

C-6 (Ar-H) ~130

C-4 (Ar-H) ~118

C-3 (Ar-H) ~115

OCH₃ (ester) ~52

OCH₃ (methoxy) ~55

Ar-CH₃ ~21

Trustworthiness: These predictions are grounded in the well-established principles of

substituent chemical shift effects on benzene rings. The carbonyl carbon of the ester is

expectedly the most downfield signal. The carbon attached to the electronegative oxygen of the

methoxy group (C-5) will also be significantly downfield. The quaternary carbons (C-1, C-2) will

have distinct shifts, and the protonated aromatic carbons will appear in the aromatic region,

with their specific shifts influenced by the neighboring substituents.

Experimental Protocol for NMR Data Acquisition
Methodology:

Sample Preparation: Dissolve 5-10 mg of Methyl 5-Methoxy-2-methylbenzoate in

approximately 0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm).
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Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum with a 90° pulse.

Set the spectral width to cover a range of -2 to 12 ppm.

Use a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

Process the data with Fourier transformation, phase correction, and baseline correction.

¹³C NMR Acquisition:

Acquire a proton-decoupled spectrum.

Set the spectral width to cover a range of 0 to 200 ppm.

A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

Process the data similarly to the ¹H spectrum.

NMR Workflow

Sample Prep Instrument Setup

1H Acquisition

13C Acquisition

Data Processing Spectral Analysis

Click to download full resolution via product page

Caption: Standard workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Methyl 5-Methoxy-2-methylbenzoate will be dominated by absorptions from the

carbonyl group of the ester and the C-O bonds.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Functional Group Vibration Mode

~3000-2850 C-H (methyl) Stretching

~1720 C=O (ester) Stretching

~1600, ~1480 C=C (aromatic) Stretching

~1250 C-O (ester) Stretching

~1100 C-O (ether) Stretching

Authoritative Grounding: The strong absorption around 1720 cm⁻¹ is highly characteristic of the

carbonyl stretch in an aromatic ester. The presence of both ester and ether C-O stretching

bands in the fingerprint region (below 1500 cm⁻¹) further confirms the structure.[1]

Experimental Protocol for IR Data Acquisition
Methodology:

Sample Preparation: A neat sample can be analyzed using a diamond attenuated total

reflectance (ATR) accessory. Alternatively, a thin film can be cast on a salt plate (e.g., NaCl)

from a volatile solvent like dichloromethane.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty ATR crystal or salt plate.

Apply the sample and record the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background to

produce the final absorbance or transmittance spectrum.
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Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity.

Predicted Mass Spectrum Data
Molecular Ion (M⁺): m/z = 180.0786 (for C₁₀H₁₂O₃)

Key Fragments:

m/z = 149 (M - OCH₃): Loss of the methoxy group from the ester. This is a very common

fragmentation pathway for methyl esters.

m/z = 121 (M - COOCH₃): Loss of the entire carbomethoxy group.

m/z = 91: Potentially a tropylium ion rearrangement, although less favored due to the

substitution pattern.

Expertise & Experience: The fragmentation of aromatic esters is well-understood. The

molecular ion should be clearly visible. The base peak is likely to be at m/z 149, resulting from

the stable acylium ion formed after the loss of the methoxy radical from the ester.

Experimental Protocol for MS Data Acquisition
Methodology:

Sample Introduction: Introduce a dilute solution of the compound in a suitable solvent (e.g.,

methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas

chromatograph (GC-MS) or liquid chromatograph (LC-MS).

Ionization: Electron ionization (EI) is a common technique for this type of molecule and will

provide rich fragmentation data. Electrospray ionization (ESI) can also be used, which will

likely show the protonated molecule [M+H]⁺ at m/z 181.
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Mass Analysis: Use a quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer to separate

the ions based on their mass-to-charge ratio.

Data Acquisition: Acquire the mass spectrum over a range of m/z 50-300.

Mass Spectrometry Workflow

Sample Intro

Ionization (EI/ESI)

Mass Analysis

Detection

Spectrum Generation

Click to download full resolution via product page

Caption: General workflow for mass spectrometry analysis.

Conclusion
The spectroscopic data for Methyl 5-Methoxy-2-methylbenzoate can be confidently predicted

based on its molecular structure and the established principles of NMR, IR, and MS. This guide

provides a comprehensive framework for the identification and characterization of this

compound, serving as a valuable resource for synthetic chemists and analytical scientists. The
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provided experimental protocols offer a standardized approach to data acquisition, ensuring

reproducibility and reliability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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